N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N6O4/c1-29-16-9-2-13(3-10-16)4-11-18(27)21-14-5-7-15(8-6-14)25-19(28)24(22-23-25)12-17(20)26/h2-3,5-10H,4,11-12H2,1H3,(H2,20,26)(H,21,27)
• InChI Key: PYZWKMDVDXTKSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol

Description

N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C19H20N6O4 and its molecular weight is 396.407. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Compounds with tetrazole and phthalocyanine components, similar to parts of the target molecule's structure, have been studied for their potential in photodynamic therapy (PDT). For instance, zinc phthalocyanine derivatives have shown high singlet oxygen quantum yield, making them useful as Type II photosensitizers in treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antioxidant and Anticancer Activity

Derivatives of propanehydrazide, bearing resemblance to the propanamide group in the target molecule, have been synthesized and evaluated for their antioxidant and anticancer activities. Compounds with methoxyphenyl groups have demonstrated significant cytotoxicity against certain cancer cell lines, suggesting potential utility in developing new anticancer agents (Tumosienė et al., 2020).

Antimicrobial Applications

Similarly structured compounds, particularly those incorporating methoxyphenyl and propanamide groups, have been synthesized and assessed for their antimicrobial efficacy. These compounds have shown promising antibacterial and antifungal activities, indicating their potential as leads for developing new antimicrobial drugs (Helal et al., 2013).

Anti-inflammatory and Analgesic Activities

Compounds with structural features similar to the target molecule have been explored for their anti-inflammatory and analgesic properties. For example, derivatives containing methoxyphenyl and propanamide groups have been evaluated, showing potential as anti-inflammatory and analgesic agents, which could lead to the development of new therapeutic drugs (Thabet et al., 2011).